Cas no 1862458-35-2 (1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl]-)

• Product Name: 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl]-
• CAS No: 1862458-35-2
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 5285461
• Update Time: 2025-06-29

1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl]-

• Inchi： 1S/C8H13BrN2S/c1-3-8(2,6-9)4-7-5-12-11-10-7/h5H,3-4,6H2,1-2H3
• InChI Key： LMPYPPQXDYVWDZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CBr)(C)CC)N=N1

Additional information on 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl]-

1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl] (CAS No. 1862458-35-2)

The compound 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl], identified by the CAS number 1862458-35-2, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The specific substituent on the thiadiazole ring in this compound is a bromomethyl group attached to a branched alkyl chain. This structure imparts unique chemical properties that make it valuable in research and development.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. The presence of the bromomethyl group in this compound introduces additional reactivity and functional versatility. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The bromomethyl group can undergo various substitution reactions, enabling the creation of diverse chemical entities with tailored biological activities.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and cyclization reactions. The use of appropriate reagents and reaction conditions ensures high yield and purity. The stability of the compound under different storage conditions has also been evaluated, making it suitable for long-term use in laboratory settings.

The physical properties of 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl] include a melting point range that is ideal for handling during chemical reactions. Its solubility in common organic solvents facilitates its use in solution-based synthesis protocols. Additionally, spectroscopic analyses such as IR and NMR have confirmed its structural integrity and purity.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. For instance, it has been utilized in the preparation of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis. The bromomethyl group serves as a versatile functional group that can coordinate with metal ions or undergo further modifications to enhance material properties.

In conclusion, 1,2,3-Thiadiazole, 4-[2-(bromomethyl)-2-methylbutyl] (CAS No. 1862458-35-2) is a versatile compound with a wide range of potential applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with enhanced biological activity or functional materials for industrial use.